Cas no 40648-96-2 (1-methyl-4-nitro-1H-imidazole-5-carbonitrile)
1-methyl-4-nitro-1H-imidazole-5-carbonitrile is a versatile organic compound featuring a unique nitro and nitrile functional group. It offers excellent solubility in various organic solvents, facilitating synthesis reactions. Its imidazole core provides a stable platform for further derivatization, making it suitable for a wide range of applications in pharmaceutical, agrochemical, and material science research.
40648-96-2 structure
Product Name:1-methyl-4-nitro-1H-imidazole-5-carbonitrile
CAS No:40648-96-2
MF:C5H4N4O2
MW:152.110859870911
CID:332272
PubChem ID:222240
Update Time:2025-06-24
1-methyl-4-nitro-1H-imidazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carbonitrile,1-methyl-4-nitro-
- 3-methyl-5-nitroimidazole-4-carbonitrile
- 1-methyl-4-nitro-1H-imidazole-5-carbonitrile
- 1-Methyl-4-nitro-5-cyan-imidazol
- 1-methyl-4-nitroimidazole-5-carbonitrile
- 3-Methyl-5-nitro-3H-imidazol-4-carbonitril
- 3-methyl-5-nitro-3H-imidazole-4-carbonitrile
- 5-cyano-1-methyl-4-nitroimidazole
- Imidazole-5-carbonitrile,1-methyl-4-nitro
- AKOS005600876
- 40648-96-2
- CS-0144982
- SCHEMBL10436839
- Z57477768
- DTXSID70278512
- FT-0742413
- NSC43810
- NSC7854
- Imidazole-5-carbonitrile, 1-methyl-4-nitro-
- NSC 43810
- NSC-7854
- NSC-43810
- EN300-115984
- CCG-321579
- AS-41692
- MFCD00707882
- F8880-0617
- Oprea1_190155
- NSC 7854
-
- MDL: MFCD00707882
- Inchi: 1S/C5H4N4O2/c1-8-3-7-5(9(10)11)4(8)2-6/h3H,1H3
- InChI Key: LXXDMPXVEZYDCI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C#N)N(C)C=N1)=O
Computed Properties
- Exact Mass: 152.03300
- Monoisotopic Mass: 152.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.6
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 449.9±30.0 °C at 760 mmHg
- Flash Point: 225.9±24.6 °C
- Refractive Index: 1.661
- PSA: 87.43000
- LogP: 0.72318
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1-methyl-4-nitro-1H-imidazole-5-carbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methyl-4-nitro-1H-imidazole-5-carbonitrile Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-methyl-4-nitro-1H-imidazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223020-10mg |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223020-50mg |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M223020-100mg |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Alichem | A069003740-1g |
1-Methyl-4-nitro-1h-imidazole-5-carbonitrile |
40648-96-2 | 95% | 1g |
$831.39 | 2023-09-02 | |
| ChemScence | CS-0144982-100mg |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 100mg |
$241.0 | 2022-04-27 | ||
| ChemScence | CS-0144982-250mg |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 250mg |
$338.0 | 2022-04-27 | ||
| ChemScence | CS-0144982-500mg |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 500mg |
$601.0 | 2022-04-27 | ||
| ChemScence | CS-0144982-1g |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 1g |
$765.0 | 2022-04-27 | ||
| Chemenu | CM416416-1g |
1-Methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 95%+ | 1g |
$716 | 2023-01-19 | |
| Enamine | EN300-115984-0.05g |
1-methyl-4-nitro-1H-imidazole-5-carbonitrile |
40648-96-2 | 95.0% | 0.05g |
$155.0 | 2025-02-21 |
1-methyl-4-nitro-1H-imidazole-5-carbonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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